Cas no 65274-88-6 (1-Piperazinecarboxamide,4-[2-[4-(4-fluorophenyl)-1-piperazinyl]ethyl]-N-phenyl-)

• Product Name: 1-Piperazinecarboxamide,4-[2-[4-(4-fluorophenyl)-1-piperazinyl]ethyl]-N-phenyl-
• CAS No: 65274-88-6
• MF: C₂₃H₃₀FN₅O
• MW: 411.515608310699
• CID: 504700
• PubChem ID: 3049854
• Update Time: 2025-04-19

1-Piperazinecarboxamide,4-[2-[4-(4-fluorophenyl)-1-piperazinyl]ethyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,4-[2-[4-(4-fluorophenyl)-1-piperazinyl]ethyl]-N-phenyl-
• ((p-Fluorophenyl)-4 piperazinyl-1)-1 ((phenylcarbamoyl)-4 piperazinyl- 1)-2 ethane [French]
• 4-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-N-phenylpiperazine-1-carboxamide
• 65274-88-6
• 1-Piperazinecarboxamide, 4-(2-(4-(4-fluorophenyl)-1-piperazinyl)ethyl)-N-phenyl-
• ((p-Fluorophenyl)-4 piperazinyl-1)-1 ((phenylcarbamoyl)-4 piperazinyl-1)-2 ethane [French]
• ((p-Fluorophenyl)-4 piperazinyl-1)-1 ((phenylcarbamoyl)-4 piperazinyl-1)-2 ethane
• DTXSID10215608
• 4-(2-(4-(4-Fluorophenyl)-1-piperazinyl)ethyl)-N-phenyl-1-piperazinecarboxamide

• Inchi： 1S/C23H30FN5O/c24-20-6-8-22(9-7-20)28-16-12-26(13-17-28)10-11-27-14-18-29(19-15-27)23(30)25-21-4-2-1-3-5-21/h1-9H,10-19H2,(H,25,30)
• InChI Key： HASPOEMVBFMMCN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CC1)CCN1CCN(C(NC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 411.2437
• Monoisotopic Mass: 411.243439
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 2.7

Experimental Properties

• Density: 1.218
• Boiling Point: 600.3°C at 760 mmHg
• Flash Point: 316.8°C
• Refractive Index: 1.607
• PSA: 42.06